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Compound of Interest

Compound Name: trans-3-(2-Thenoyl)acrylic Acid

CAS No.: 71150-02-2

Cat. No.: B126718

Get Quote

From the desk of a Senior Application Scientist:

Welcome to the technical support center for trans-3-(2-Thenoyl)acrylic Acid. This guide is designed for researchers, scientists, and drug developme

specific chemical structure—containing both a hydrophobic thiophene ring and an ionizable carboxylic acid group—achieving and maintaining its diss

common questions, explaining the chemical principles behind each recommendation to empower you to make informed decisions in your experiments

Core Physicochemical Properties
A foundational understanding of the physicochemical properties of trans-3-(2-Thenoyl)acrylic Acid is crucial for troubleshooting solubility.

Property Value

Molecular Formula C₈H₆O₃S

Molecular Weight 182.2 g/mol

Appearance Slightly beige to yellow needle-like solid

Predicted pKa 3.16 ± 0.10

Melting Point 152-153.5 °C

Frequently Asked Questions (FAQs)
Q1: My trans-3-(2-Thenoyl)acrylic Acid will not dissolve in my neutral aqueous buffer (e.g
Answer:

This is the most common issue and is directly related to the compound's acidic nature. Trans-3-(2-Thenoyl)acrylic Acid is a carboxylic acid with a pr

mixture of its protonated (uncharged) and deprotonated (charged) forms.

Below the pKa (pH < 3.16): The carboxylic acid group is protonated (R-COOH). This form is neutral and significantly less soluble in water due to the

Above the pKa (pH > 3.16): The carboxylic acid group loses its proton to become a carboxylate salt (R-COO⁻). This ionized form is a salt and is su

At a neutral pH of 7.4, which is well above the pKa, the compound should theoretically be in its more soluble, deprotonated state. However, the rate o

slow. The solid particles are not immediately deprotonated upon contact with the buffer, leading to what appears as insolubility. To overcome this kine

Solution: Increase the pH of the solvent to deprotonate the acid, creating the soluble salt form. This is a standard technique for dissolving acidic comp
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Figure 2. A step-by-step workflow for diagnosing and resolving solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science

and industry.
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